Cas no 21959-36-4 ((S)-Ethyl 2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoate)

• Product Name: (S)-Ethyl 2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoate
• CAS No: 21959-36-4
• MF: C₁₃H₁₅I₂NO₄
• MW: 503.071448564529
• MDL: MFCD00136808
• CID: 51932
• PubChem ID: 11038436
• Update Time: 2025-06-12

(S)-Ethyl 2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoate
• N-Acetyl-3,5-diiodo-L-tyrosine ethyl ester
• N-ACETYL-3,5-DIIODE-L-TYROSINE ETHYL ESTER
• ethyl (2S)-2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoate
• L-Tyrosine, N-acetyl-3,5-diiodo-, ethyl ester
• N-Acetyl-3,5-dijod-L-tyrosin-aethylester
• Tyrosine,N-acetyl-3,5-diiodo-, ethyl ester, L- (8CI)
• 3,5-Diiodo-N-acetyltyrosine ethylester
• NSC 525443
• WAA95936
• D94821
• AC-27040
• AMY14445
• A815785
• Ethyl 2-(acetylamino)-3-(4-hydroxy-3,5-diiodophenyl)propanoate #
• Ethyl N-acetyl-3,5-diiodo-L-tyrosinate
• SCHEMBL9056612
• C13H15I2NO4
• (S)-Ethyl2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoate
• MFCD00136808
• AKOS015966688
• DTXSID30452851
• AS-71464
• N-Acetyl 3,5-diiodo-L-tyrosine ethyl ester
• 21959-36-4
• CS-0186190

• MDL： MFCD00136808
• Inchi： 1S/C13H15I2NO4/c1-3-20-13(19)11(16-7(2)17)6-8-4-9(14)12(18)10(15)5-8/h4-5,11,18H,3,6H2,1-2H3,(H,16,17)/t11-/m0/s1
• InChI Key： BPKHOPGWGZAARI-NSHDSACASA-N
• SMILES： IC1C(=C(C=C(C=1)C[C@@H](C(=O)OCC)NC(C)=O)I)O

Computed Properties

• Exact Mass: 502.90900
• Monoisotopic Mass: 502.909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.956
• Melting Point: 150-152ºC
• Boiling Point: 491.8 °C at 760 mmHg
• Flash Point: 251.2 °C
• Refractive Index: 1.634
• PSA: 75.63000
• LogP: 2.60260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (S)-Ethyl 2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoate

Comprehensive Overview of (S)-Ethyl 2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoate (CAS No. 21959-36-4)

The compound (S)-Ethyl 2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoate, identified by its CAS No. 21959-36-4, is a specialized chiral derivative with significant relevance in pharmaceutical and biochemical research. This molecule features a unique 4-hydroxy-3,5-diiodophenyl moiety, which contributes to its distinct chemical and biological properties. Researchers and industry professionals often seek this compound for its potential applications in drug development, particularly in the synthesis of thyroid hormone analogs and enzyme inhibitors.

One of the most frequently asked questions about (S)-Ethyl 2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoate revolves around its stereochemistry. The (S)-configuration at the alpha-carbon is critical for its biological activity, as it influences binding affinity to target proteins. This specificity makes it a valuable tool in asymmetric synthesis and medicinal chemistry. Additionally, the presence of diiodo-substituents enhances its stability and lipophilicity, which are desirable traits for prodrug design and drug delivery systems.

In recent years, the demand for chiral intermediates like CAS No. 21959-36-4 has surged due to advancements in precision medicine and personalized therapeutics. The compound's ability to modulate enzymatic activity has sparked interest in treating metabolic disorders and neurodegenerative diseases. For instance, its structural similarity to tyrosine derivatives makes it a candidate for studying dopamine-related pathways, a hot topic in neuroscience research.

From a synthetic perspective, (S)-Ethyl 2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoate is often synthesized via enantioselective catalysis or kinetic resolution. These methods ensure high optical purity, which is essential for pharmaceutical-grade applications. The compound's ethyl ester group also offers versatility, allowing further derivatization into amides or acids for tailored bioactivity. This flexibility aligns with the growing trend of fragment-based drug discovery, where small molecules serve as building blocks for larger therapeutics.

Environmental and regulatory considerations are also paramount when discussing CAS No. 21959-36-4. While the compound is not classified as hazardous, its iodinated aromatic structure necessitates careful handling to prevent unnecessary exposure. Researchers are increasingly exploring green chemistry approaches to synthesize such compounds sustainably, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, (S)-Ethyl 2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoate (21959-36-4) is a multifaceted compound with broad applications in drug development, biocatalysis, and molecular biology. Its unique structural features and chiral purity make it indispensable for cutting-edge research, while its synthetic adaptability ensures its continued relevance in the evolving landscape of life sciences.